4,7,7-trimethyl-N-(3-methylbutyl)-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxamide

• IUPAC Name: 4,7,7-trimethyl-N-(3-methylbutyl)-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxamide
• InChI: InChI=1S/C15H25NO3/c1-10(2)6-9-16-11(17)15-8-7-14(5,12(18)19-15)13(15,3)4/h10H,6-9H2,1-5H3,(H,16,17)
• InChI Key: GWHUOSOBJUQATO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C12CCC(C1(C)C)(C(=O)O2)C
• Molecular Formula: C15H25NO3
• Molecular Weight: 267.36 g/mol

Description

“4,7,7-trimethyl-N-(3-methylbutyl)-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxamide” is a chemical compound with the CAS Number: 55784-68-4. It has a molecular weight of 195.26 and its linear formula is C11 H17 N O2.

Molecular Structure Analysis

The molecular structure of this compound is based on the bicyclo[2.2.1]heptane scaffold, which is a privileged molecular structure embedded in numerous compounds with various functions. The exact molecular structure of this compound is not available in the sources I found.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. Unfortunately, other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the sources I found.

Safety and Hazards

The safety data sheet (MSDS) for this compound can be found online. It’s important to refer to this document for detailed information on the safety and hazards associated with this compound.